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Compound of Interest

Compound Name: Acid green 20

Cat. No.: B15136020 Get Quote

Essential Safety and Handling Guide for Acid Green
20
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Acid Green 20, tailored for research, scientific, and drug development

professionals. Following these procedural steps is essential for ensuring laboratory safety and

minimizing risks.

Chemical and Physical Properties
Acid Green 20 is a dark green to green-black, odorless powder.[1] Understanding its basic

properties is the first step in safe handling.

Property Value

CAS Number 5850-39-5[1][2]

Chemical Formula C22H16N6Na2O7S2[1]

Molecular Weight 586.51[1][2]

Appearance Dark green to green-black powder[1]

Odor Odorless[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
Acid Green 20 presents several potential health hazards. It is harmful if swallowed and may

cause irritation to the digestive tract, respiratory system, skin, and eyes.[1][3][4] There are also

possible risks of irreversible effects.[1] Adherence to proper PPE protocols is mandatory.

Required Personal Protective Equipment
PPE Category Specification Rationale

Eye & Face Protection

Chemical safety goggles. Use

a face shield for splash-prone

tasks.[1][5][6]

Protects against eye irritation

and inflammation from dust or

splashes.[1][3]

Skin Protection

Nitrile or rubber gloves.[1][3][5]

A lab coat or chemical-

resistant apron is also

required.[1][6][7]

Prevents skin irritation from

prolonged or repeated contact.

[1]

Respiratory Protection

Use in a chemical fume hood.

If not possible, a NIOSH-

approved respirator is

necessary.[1][3][8]

Protects against inhalation of

dust, which can cause

respiratory tract irritation.[1][4]

Footwear
Closed-toe shoes, preferably

safety footwear.[9]

Protects feet from spills and

falling objects.

Operational and Handling Plan
A systematic approach to handling Acid Green 20 minimizes exposure and ensures a safe

laboratory environment.

Step 1: Preparation and Engineering Controls
Ventilation: Always handle Acid Green 20 powder in a well-ventilated area, preferably within

a certified chemical fume hood to control airborne levels.[1][8]
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Emergency Equipment: Confirm that a safety shower and an eyewash station are

unobstructed and readily accessible before beginning work.[1]

Gather Materials: Ensure all necessary PPE is available and in good condition. Prepare all

equipment and reagents needed for the procedure.

Step 2: Handling the Chemical
Don PPE: Put on all required PPE as specified in the table above.

Minimize Dust: Handle the powder carefully to minimize dust generation and accumulation.

[1][3][4]

Avoid Contact: Prevent direct contact with eyes, skin, and clothing.[1][3][4]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[8] Wash hands

thoroughly with soap and water after handling the chemical.[1][3][4]

Storage: Keep the container tightly closed when not in use.[1][3] Store in a cool, dry place

away from incompatible materials such as strong oxidizing or reducing agents.[1][8]

Step 3: Post-Handling and Cleanup
Decontamination: Clean all work surfaces and equipment after use.

Clothing: Remove any contaminated clothing and launder it separately before reuse.[1][4]

Hand Washing: Wash hands again thoroughly before leaving the laboratory.

Emergency and Spill Response Protocol
Immediate and appropriate action is critical in the event of an exposure or spill.

Emergency First Aid Procedures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids.[1][3][10] Seek immediate

medical attention.[1][11]

Skin Contact

Remove contaminated clothing.[1][12] Flush the

affected skin with plenty of soap and water.[1]

[12] Seek medical attention if irritation develops

or persists.[1][3]

Inhalation

Move the individual to fresh air immediately.[1]

[3][12] If breathing is difficult, administer oxygen.

If breathing has stopped, perform artificial

respiration.[1][3] Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting.[4] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cups of water or milk.[1][3][4]

Never give anything by mouth to an

unconscious person.[1][3] Seek immediate

medical attention.[1]

Spill Cleanup Plan
Evacuate: If the spill is large, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, carefully sweep or vacuum the spilled solid material.[1]

[4][8] Avoid actions that generate dust.[1][4]

Collect: Place the collected material into a suitable, clearly labeled container for hazardous

waste disposal.[1][4][8]

Decontaminate: Clean the spill area thoroughly once the material has been removed.
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Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Classification: Chemical waste generators must determine if Acid Green 20 is

classified as a hazardous waste according to local, state, and federal regulations.[1]

Containerization: Collect all waste containing Acid Green 20 in a designated, compatible,

and tightly sealed container.[13] The container must be clearly labeled with the words

"Hazardous Waste" and the chemical name.[13]

Segregation: Store the waste container separately from incompatible materials.[13]

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal company.[13] Do not

dispose of Acid Green 20 down the drain or in regular trash.[14]

Visual Workflow for Handling Acid Green 20
The following diagram illustrates the standard operating procedure for safely working with Acid
Green 20.
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Safe Handling Workflow for Acid Green 20
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Caption: Workflow for the safe handling of Acid Green 20 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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